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Compound of Interest

Compound Name: ZQ-16

Cat. No.: B15607779

Application Note: ZQ-16 Induced ERK1/2
Phosphorylation

For Research Use Only. Not for use in diagnostic procedures.

Introduction

ZQ-16 is a potent and selective small-molecule agonist for the G protein-coupled receptor 84
(GPR84), a receptor primarily expressed in immune cells and involved in inflammatory
processes.[1][2] Activation of GPR84 by ZQ-16 initiates a cascade of intracellular signaling
events, including the phosphorylation of Extracellular signal-regulated kinases 1 and 2
(ERK1/2).[1][3] The ERK1/2 signaling pathway is a critical regulator of various cellular
processes, including cell proliferation, differentiation, and survival.[4] This application note
provides a detailed protocol for performing a Western blot to detect and quantify the
phosphorylation of ERK1/2 in HEK293 cells stably expressing GPR84 upon stimulation with
ZQ-16.

Signaling Pathway

ZQ-16, as a GPR84 agonist, binds to and activates the receptor, which is coupled to inhibitory
G proteins (Gai/o).[5][6] Upon activation, the G protein dissociates, and its subunits can trigger
downstream signaling cascades. One of these cascades is the Ras-Raf-MEK-ERK pathway.
This ultimately leads to the phosphorylation of ERK1 and ERK2 (also known as p44 and p42
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MAPKS, respectively) on threonine and tyrosine residues (Thr202/Tyr204 for ERK1 and
Thr185/Tyrl87 for ERK?2), resulting in their activation. Activated ERK1/2 can then translocate to
the nucleus to regulate gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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